Cas no 49559-66-2 (5-methylbenzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-methylbenzo[d]oxazole-2-carboxylic acid
• CAS No: 49559-66-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD10696585
• CID: 2107875
• PubChem ID: 55262608
• Update Time: 2025-06-16

5-methylbenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methylbenzo[d]oxazole-2-carboxylic acid
• 5-methyl-1,3-benzoxazole-2-carboxylic acid
• 5-METHYL-BENZOOXAZOLE-2-CARBOXYLIC ACID
• EN300-679447
• 49559-66-2
• AB57689
• BS-45673
• D80936
• DA-05497
• AKOS006302704
• CS-0530041
• 5-METHYLBENZO[D]OXAZOLE-2-CARBOXYLICACID

• MDL： MFCD10696585
• Inchi： 1S/C9H7NO3/c1-5-2-3-7-6(4-5)10-8(13-7)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： XAQPBOKLRYZEMF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on 5-methylbenzo[d]oxazole-2-carboxylic acid

Research Update on 5-methylbenzo[d]oxazole-2-carboxylic acid (CAS: 49559-66-2): Recent Advances and Applications

5-methylbenzo[d]oxazole-2-carboxylic acid (CAS: 49559-66-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key scaffold in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the role of 5-methylbenzo[d]oxazole-2-carboxylic acid as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with improved binding affinity and selectivity.

Another notable advancement was reported in *Bioorganic & Medicinal Chemistry Letters*, where 5-methylbenzo[d]oxazole-2-carboxylic acid was utilized as a building block for the synthesis of antimicrobial peptides. The study revealed that the incorporation of this scaffold into peptide backbones enhanced their stability and efficacy against drug-resistant bacterial strains. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable methods for producing 5-methylbenzo[d]oxazole-2-carboxylic acid. A 2024 paper in *Organic Process Research & Development* described a green chemistry approach using catalytic oxidation, which significantly reduced the environmental impact of the synthesis process while maintaining high yields. This innovation aligns with the pharmaceutical industry's increasing emphasis on sustainable practices.

In conclusion, 5-methylbenzo[d]oxazole-2-carboxylic acid (CAS: 49559-66-2) continues to be a valuable compound in chemical biology and drug development. Its diverse applications, from kinase inhibitors to antimicrobial agents, highlight its versatility. Future research is expected to explore additional derivatives and their therapeutic potential, further solidifying its role in modern medicinal chemistry.